Cas no 669708-91-2 (4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 669708-91-2
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• MDL: MFCD04058188
• CID: 878170
• PubChem ID: 3157670
• Update Time: 2025-10-29

4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(1-(4-ethylphenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-[1-(4-ethylphenoxy)ethyl]-1H-1,2,4-triazole-5-thione
• 4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Ethyl-5-[1-(4-ethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018163
• AC1MKIC9
• ALBB-003480
• BBL013332
• CTK6D1661
• MolPort-001-626-920
• STK117024
• VS-03757
• MFCD04058188
• AKOS000283316
• CS-0319603
• BAS 08848713
• SR-01000322008-1
• SR-01000322008
• 669708-91-2
• DTXSID00390150
• AKOS017258700
• 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04058188
• Inchi： 1S/C14H19N3OS/c1-4-11-6-8-12(9-7-11)18-10(3)13-15-16-14(19)17(13)5-2/h6-10H,4-5H2,1-3H3,(H,16,19)
• InChI Key： ACSUILVRYGORER-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)OC2C=CC(=CC=2)CC)N1CC

Computed Properties

• Exact Mass: 277.12500
• Monoisotopic Mass: 277.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.601
• PSA: 78.74000
• LogP: 3.28910

4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 669708-91-2)

4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 669708-91-2) is a specialized organic compound belonging to the 1,2,4-triazole family. This heterocyclic molecule features a unique combination of ethylphenoxy and thiol functional groups, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular structure, characterized by the presence of a triazole ring and sulfur-containing moiety, contributes to its potential applications in drug design and material science.

The compound's CAS number 669708-91-2 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationship (SAR) to optimize its properties for specific uses. Recent studies highlight its relevance in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel bioactive molecules in the post-antibiotic era.

In the context of green chemistry, 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol has garnered attention due to its potential as a biodegradable intermediate. With increasing emphasis on sustainable synthesis, this compound's derivatives are being investigated for eco-friendly applications. Its thiol group offers reactivity for conjugation reactions, a feature leveraged in click chemistry and polymer crosslinking.

From a commercial perspective, suppliers and manufacturers frequently list this compound under its IUPAC name or CAS registry number to ensure accuracy in procurement. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for research-grade materials. The compound's stability under various pH conditions makes it suitable for exploratory formulations in controlled environments.

Emerging trends in computational chemistry have enabled virtual screening of triazole derivatives like CAS 669708-91-2, accelerating drug discovery pipelines. Molecular docking studies suggest interactions with biological targets such as kinases and G-protein-coupled receptors, sparking interest in its therapeutic potential. These insights align with frequent search queries about "triazole-based drug candidates" and "small molecule inhibitors."

Quality control protocols for 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol emphasize compliance with ISO standards and REACH regulations. Storage recommendations typically include protection from light and moisture to preserve its chemical integrity. As with many specialized compounds, proper handling procedures are essential to maintain safety and efficacy in laboratory settings.

The compound's versatility extends to material science, where its heterocyclic core contributes to the development of functional coatings and corrosion inhibitors. Industry professionals searching for "high-performance additives" or "specialty chemicals for coatings" may find this compound relevant to their work. Its thermal stability profile, often characterized by thermogravimetric analysis (TGA), further supports these applications.

In summary, 4-Ethyl-5-1-(4-ethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol represents a multifaceted compound with interdisciplinary significance. Its CAS number 669708-91-2 ensures unambiguous identification across scientific literature and commercial catalogs. Ongoing research continues to uncover new dimensions of its utility, positioning it as a valuable asset in both academic and industrial chemistry landscapes.